Cas no 26914-14-7 (Thiourea, diethyl-)

• Product Name: Thiourea, diethyl-
• CAS No: 26914-14-7
• MF: C₅H₁₂N₂S
• MW: 132.227179527283
• CID: 269438
• Update Time: 2024-01-27

Thiourea, diethyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, diethyl-

• Inchi： 1S/C5H12N2S/c1-3-7(4-2)5(6)8/h3-4H2,1-2H3,(H2,6,8)
• InChI Key： CNLHIRFQKMVKPX-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C(N)=S

Computed Properties

• Exact Mass: 132.072
• Monoisotopic Mass: 132.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 78.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2

Experimental Properties

• Density: 1.041
• Melting Point: 117-118 °C
• Boiling Point: 188.3 °C at 760 mmHg
• Flash Point: 67.7 °C
• Refractive Index: 1.538
• PSA: 61.35000
• LogP: 1.27210